2-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(oxan-2-ylmethyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one
• InChI: InChI=1S/C19H27N5O2/c25-19-6-5-18(23-10-3-9-20-23)21-24(19)14-16-7-11-22(12-8-16)15-17-4-1-2-13-26-17/h3,5-6,9-10,16-17H,1-2,4,7-8,11-15H2
• InChI Key: YURRKORMYJZOBO-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)CN2CCC(CC2)CN3C(=O)C=CC(=N3)N4C=CC=N4
• Molecular Formula: C19H27N5O2
• Molecular Weight: 357.4 g/mol

Description

2-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C19H27N5O2 and its molecular weight is 357.458. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Synthesis of Anticancer Agents : The compound is part of a class of chemicals involved in the synthesis of potential anticancer agents, particularly imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, known for their mitotic inhibition and significant antitumor activity in preclinical models (Temple et al., 1987).

• Pharmacokinetics and Metabolism : Research involving similar compounds has focused on estimating circulating drug metabolite exposure in humans using in vitro data and physiologically based pharmacokinetic modeling. This research is crucial for understanding how such compounds are metabolized and their potential impacts on human health, emphasizing the importance of the parent drug and its metabolites (Obach et al., 2018).

• Tautomerism and Stability : Studies have examined the tautomerism of aza heterocycles, including the stability and structural transformation of similar compounds in crystal and solution. This research provides insight into the chemical behavior and stability of such compounds, which is vital for their potential application in pharmaceuticals (Gubaidullin et al., 2014).

Potential Therapeutic Applications

• Aurora Kinase Inhibition : Compounds within this class have been investigated for their ability to inhibit Aurora kinases, which may be useful in treating cancer. The research highlights the compound's potential as part of a therapeutic strategy against various cancers (ロバート ヘンリー，ジェームズ, 2006).

Material Science and Heterocyclic Chemistry

• Heterocyclic Compounds : The compound is related to research on nitrogen-containing heterocyclic compounds, which are fundamental structural components in pharmaceuticals and agrochemicals. This area of study explores the synthesis, properties, and applications of such compounds, emphasizing their biological activity and potential in various industries (Higasio & Shoji, 2001).